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Compound Name:
Benzyldimethylstearylammonium

chloride

Cat. No.: B030447 Get Quote

An In-depth Technical Guide on the Physical Properties of Benzyldimethylstearylammonium
Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Benzyldimethylstearylammonium chloride (CAS No: 122-19-0), a quaternary ammonium

cationic surfactant.[1][2][3][4] Also known as stearalkonium chloride, this compound is utilized

in various applications, including as a conditioning agent in personal care products, an

antistatic agent, a surfactant, and a biocide.[1][5][6] Its utility is derived from its amphiphilic

molecular structure, which dictates its behavior in solution and at interfaces.

This document summarizes key quantitative data, details relevant experimental protocols for

property determination, and provides logical diagrams to illustrate its structure-function

relationship and common experimental workflows.

Core Physical and Chemical Properties
The physical properties of Benzyldimethylstearylammonium chloride are compiled from

various technical and safety data sheets. It is important to note that some reported values show

discrepancies, which may be attributed to different experimental conditions, measurement

techniques, or sample purity.
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Table 1: Summary of Physical and Chemical Properties
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Property Value Source(s)

IUPAC Name
benzyl-dimethyl-

octadecylazanium chloride
[2]

Synonyms

Stearalkonium Chloride,

Octadecyldimethylbenzylammo

nium chloride

[1][7][8]

CAS Number 122-19-0 [1][2][7][9]

Molecular Formula C₂₇H₅₀ClN [2][3][7][10][11]

Molecular Weight 424.15 g/mol [3][10][11]

Appearance

White to off-white crystalline

powder; light yellow sticky

paste; colorless to pale yellow

liquid; white solid or thick liquid

with a mild odor.

[1][2][5][7][9]

Melting Point 57 °C [7]

230 °C (literature value, may

be decomposition)
[9]

Boiling Point Decomposes at 120 °C [2][9]

100 °C [7]

Density > 1.1 g/cm³ at 20 °C (68 °F) [2]

0.90 g/cm³ at 60 °C [7]

0.98 g/cm³ [12]

Solubility

Water: Soluble[1][5]; ≥7.84

mg/mL (with ultrasonic

assistance)[11]. Conflicting

reports state it is insoluble[1][7]

or has low solubility (< 1

mg/mL at 21°C)[2].
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Organic Solvents: Soluble in

acetone, chloroform, benzene,

xylene[2], Dimethyl Sulfoxide

(DMSO; ≥38.05 mg/mL)[11],

and Ethanol (EtOH; ≥72.4

mg/mL)[11].

Partition Coefficient log Kow = 3.23 [2]

XLogP3 = 5.5 (computationally

derived)
[7]

Hygroscopicity Reported to be hygroscopic. [10]

Experimental Protocols
Detailed experimental protocols for Benzyldimethylstearylammonium chloride are not

always published. However, standard methodologies for surfactant characterization are

applicable.

Determination of Solubility
Solubility is a critical parameter for formulation development. The following protocols are based

on methods provided for research-grade compounds.[3]

Objective: To determine the solubility of Benzyldimethylstearylammonium chloride in

various solvent systems relevant to drug development.

Materials:

Benzyldimethylstearylammonium chloride

Solvents: Dimethyl sulfoxide (DMSO), PEG300, Tween-80, Saline, Corn Oil

Vials, magnetic stirrer, vortex mixer, heating block/sonicator (optional)

Protocol 1: Aqueous/Co-solvent System
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Prepare a stock solution by dissolving a known mass of the compound in DMSO to create a

10% solution.

In a separate vial, prepare the co-solvent vehicle by mixing PEG300 (40%), Tween-80 (5%),

and Saline (45%).

Slowly add the DMSO stock solution to the co-solvent vehicle while stirring or vortexing.

Observe for precipitation or phase separation.

If the solution remains clear, the compound is soluble at that concentration (e.g., ≥ 2.08

mg/mL).[3]

If precipitation occurs, gentle heating or sonication can be used to aid dissolution.[3] Note

any temperature dependence.

Protocol 2: Oil-based System

Prepare a 10% stock solution in DMSO as described above.

Add the stock solution to Corn Oil (90%) dropwise while mixing thoroughly.

Observe for clarity to determine solubility (e.g., ≥ 2.08 mg/mL).[3]

Determination of Critical Micelle Concentration (CMC)
The CMC is the concentration at which surfactant molecules begin to aggregate into micelles.

[13][14] It is a fundamental property indicating the surfactant's efficiency. While a specific CMC

value for this compound was not found in the searched literature, it can be determined

experimentally using methods like tensiometry or conductometry.[15][16]

Objective: To determine the CMC of Benzyldimethylstearylammonium chloride in an

aqueous solution using surface tension measurements.

Principle: Below the CMC, adding more surfactant causes a sharp decrease in the solution's

surface tension. Above the CMC, additional surfactant molecules form micelles, and the

surface tension remains relatively constant.[13] The CMC is the point of inflection on a plot of

surface tension versus the logarithm of surfactant concentration.
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Materials:

Benzyldimethylstearylammonium chloride

High-purity water

Tensiometer (e.g., using the du Noüy ring or Wilhelmy plate method)

Precision balance and volumetric flasks

Protocol:

Prepare a stock solution of Benzyldimethylstearylammonium chloride in high-purity water

at a concentration well above the expected CMC.

Create a series of dilutions from the stock solution, covering a wide concentration range

(e.g., from 10⁻⁶ M to 10⁻² M).

Calibrate the tensiometer according to the manufacturer's instructions, typically using high-

purity water.

Measure the surface tension of each dilution, starting from the most dilute solution and

progressing to the most concentrated to minimize cross-contamination. Ensure temperature

is constant throughout the experiment.

Plot the measured surface tension (γ) as a function of the logarithm of the surfactant

concentration (log C).

Identify the concentration at which the plot shows a distinct break or change in slope. This

point corresponds to the CMC.

Visualizations: Logical and Experimental Workflows
The following diagrams, generated using Graphviz, illustrate key conceptual and

methodological aspects of Benzyldimethylstearylammonium chloride.
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Figure 1: Structure-Function Relationship
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Figure 1: Structure-Function Relationship of the Surfactant
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Figure 2: Workflow for CMC Determination
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Figure 2: General Experimental Workflow for CMC Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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